![molecular formula C28H29N5O B2864189 11-{4-[2-(4-methylphenoxy)ethyl]piperazin-1-yl}-2,3-dihydro-1H-cyclopenta[4,5]pyrido[1,2-a]benzimidazole-4-carbonitrile CAS No. 443332-24-9](/img/structure/B2864189.png)
11-{4-[2-(4-methylphenoxy)ethyl]piperazin-1-yl}-2,3-dihydro-1H-cyclopenta[4,5]pyrido[1,2-a]benzimidazole-4-carbonitrile
Description
Molecular Structure Analysis
The molecular structure of this compound is complex, as indicated by its lengthy IUPAC name. It contains a piperazine ring, which is a common feature in many pharmaceutical drugs . The compound also contains a benzimidazole moiety and a cyclopenta[4,5]pyrido[1,2-a] ring system.Scientific Research Applications
Pharmacokinetic Modulation
The piperazine moiety within these compounds is known to positively influence the pharmacokinetic properties of drugs. This includes enhancing solubility, permeability, and stability, which are crucial for effective drug delivery .
Antibacterial Activity
Compounds with the piperazine structure have been reported to exhibit promising antibacterial activity. This is particularly relevant in the development of new antibiotics in the face of rising antibiotic resistance .
Antipsychotic and Antidepressant Drugs
The structural motif of piperazine is common in drugs that target central nervous system disorders, including antipsychotics and antidepressants. These compounds can interact with neurotransmitter receptors to modulate their activity .
Antitumor Activity
Piperazine derivatives are being explored for their potential use in cancer therapy. Their ability to interfere with cell proliferation pathways makes them candidates for antitumor drugs .
Antidiabetic Drugs
The compound’s framework is being studied for its application in managing diabetes. It may play a role in regulating blood glucose levels through various mechanisms .
Antiviral Agents
Research has indicated that piperazine derivatives can act as potent antiviral agents. They may inhibit virus replication by targeting specific stages of the viral life cycle .
Anti-inflammatory and Analgesic Activities
Some derivatives of the compound have shown anti-inflammatory and analgesic properties, which could be beneficial in treating chronic pain and inflammatory diseases .
Neurodegenerative Disease Treatment
The piperazine ring is also a component in potential treatments for neurodegenerative diseases like Parkinson’s and Alzheimer’s, offering hope for therapeutic interventions in these areas .
properties
IUPAC Name |
16-[4-[2-(4-methylphenoxy)ethyl]piperazin-1-yl]-1,8-diazatetracyclo[7.7.0.02,7.011,15]hexadeca-2,4,6,8,10,15-hexaene-10-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H29N5O/c1-20-9-11-21(12-10-20)34-18-17-31-13-15-32(16-14-31)28-23-6-4-5-22(23)24(19-29)27-30-25-7-2-3-8-26(25)33(27)28/h2-3,7-12H,4-6,13-18H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJLQOEQQNGDVNR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCCN2CCN(CC2)C3=C4CCCC4=C(C5=NC6=CC=CC=C6N35)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H29N5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
11-{4-[2-(4-methylphenoxy)ethyl]piperazin-1-yl}-2,3-dihydro-1H-cyclopenta[4,5]pyrido[1,2-a]benzimidazole-4-carbonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-(2,5-dimethylbenzyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one](/img/structure/B2864106.png)
![2-[1-[2-(4-Bromophenyl)acetyl]piperidin-4-yl]-6-cyclopropylpyridazin-3-one](/img/structure/B2864108.png)
![1-(4-fluorophenyl)-N-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide](/img/structure/B2864116.png)
![3-(5-Bromofuran-2-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine;hydrochloride](/img/structure/B2864121.png)
![8-Butyryl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione](/img/structure/B2864129.png)